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Compound of Interest

Compound Name: 2-Methylpropane-2-d

CAS No.: 13183-68-1

Cat. No.: B078710

Get Quote

For researchers and scientists in the fast-paced world of drug development, the safe handling

and disposal of specialized chemical reagents are paramount. This guide provides a detailed,

step-by-step protocol for the proper disposal of 2-Methylpropane-2-d, a deuterated alkane. By

understanding the chemical properties and associated hazards, laboratory personnel can

ensure a safe and compliant waste management process, thereby fostering a culture of safety

and environmental responsibility.

Understanding the Compound: Properties and
Hazards of 2-Methylpropane-2-d
2-Methylpropane-2-d, also known as isobutane-2-d, is the deuterated isotopologue of

isobutane.[1] While the substitution of a hydrogen atom with its heavier isotope, deuterium,

does not fundamentally alter the chemical reactivity in the context of disposal, it is essential to

recognize the inherent properties of the parent compound, which is a highly flammable gas at

standard temperature and pressure.[2] The deuterated version is typically supplied as a

liquefied gas or a very volatile liquid.

Key Safety Considerations:
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Extreme Flammability: 2-Methylpropane-2-d is a highly flammable substance and can form

explosive mixtures with air.[3][4] Vapors are heavier than air and may travel to a source of

ignition and flash back. It is crucial to handle this compound away from any potential ignition

sources such as open flames, sparks, and hot surfaces.[2][3][4]

Asphyxiation Risk: In its gaseous form, it can displace oxygen in the air, leading to a risk of

asphyxiation in poorly ventilated areas.

Static Discharge: The transfer of this volatile liquid can generate static electricity, which can

be a source of ignition.[5] Proper grounding and bonding of all containers and equipment are

mandatory.[3][4][5][6]

Quantitative Data Summary:

Property Value Source

Molecular Formula (CH₃)₃CD [1]

Molecular Weight 59.13 g/mol [1]

Boiling Point -12 °C [1]

Melting Point -160 °C [1]

Autoignition Temperature 462 °C (863 °F) [1]

Vapor Pressure 1536 mmHg (at 21 °C) [1]

Vapor Density 2.01 (vs air) [1]

Pre-Disposal: Safe Handling and Storage in the
Laboratory
Proper handling and storage procedures are the first line of defense against accidents and are

a critical prerequisite for safe disposal.

Personal Protective Equipment (PPE):
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Before handling 2-Methylpropane-2-d, all personnel must be equipped with the appropriate

PPE. This includes, but is not limited to:

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

Hand Protection: Wear appropriate chemical-resistant gloves.[5][7] Consult the glove

manufacturer's compatibility charts for suitable materials.

Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin

contact.[7]

Respiratory Protection: In cases of inadequate ventilation or potential for high vapor

concentrations, a NIOSH-approved respirator may be necessary.[7]

Handling and Storage Protocol:

Ventilation is Key: Always handle 2-Methylpropane-2-d in a well-ventilated area, preferably

within a certified chemical fume hood.[8]

Grounding and Bonding: To prevent the buildup of static electricity, ensure that all containers

and transfer equipment are properly grounded and bonded.[3][4][5][6]

Ignition Source Control: Strictly prohibit all sources of ignition in the handling and storage

areas. This includes open flames, hot plates, and non-explosion-proof electrical equipment.

[2][3][4][8]

Container Integrity: Keep the container tightly closed when not in use to prevent the escape

of vapors.[3][6] Store in a cool, dry, and well-ventilated area away from incompatible

materials.[3][5]

Step-by-Step Disposal Protocol for 2-
Methylpropane-2-d
The disposal of 2-Methylpropane-2-d must be carried out in strict accordance with local, state,

and federal regulations. Never dispose of this chemical down the drain.[9][10]

Waste Collection:
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Designated Waste Container: Use a dedicated, properly labeled hazardous waste container

for the collection of 2-Methylpropane-2-d waste. The container should be made of a

compatible material and have a secure, vapor-tight lid.[9][10]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "2-Methylpropane-2-d," and the associated hazards (e.g.,

"Flammable Liquid").[9][10]

Segregation: Do not mix 2-Methylpropane-2-d waste with other incompatible waste

streams.

Disposal Workflow:

The following workflow outlines the decision-making process for the proper disposal of 2-
Methylpropane-2-d.

Start: Unused or
Waste 2-Methylpropane-2-d Assess Quantity of Waste

Small Quantity
(Lab Scale)Is it a small quantity?

Large Quantity
(Bulk)Is it a large quantity?

Collect in Designated
Hazardous Waste Container

Yes

Contact Environmental
Health & Safety (EHS) OfficerYes

Properly Label Container
(Name, Hazards)

Store in Ventilated,
Secondary Containment Area

Arrange for Licensed
Hazardous Waste Pickup

Transport to a Permitted
Treatment, Storage, and
Disposal Facility (TSDF)

End: Proper Disposal

Click to download full resolution via product page

Disposal Workflow for 2-Methylpropane-2-d.

Disposal Options:

The primary and most environmentally responsible method for the disposal of flammable

solvents like 2-Methylpropane-2-d is through a licensed hazardous waste disposal company.

[11] These companies typically employ one of the following methods:
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Solvent Recycling (Distillation): This is a sustainable option where the solvent is purified and

recovered for reuse.[12] The process involves heating the solvent to vaporize it, followed by

condensation to separate it from contaminants.[12]

Fuel Blending: The flammable waste is blended with other fuels to be used as an alternative

energy source in industrial furnaces or cement kilns.[12] This method recovers the energy

value of the solvent.

Incineration: In some cases, the waste may be destroyed through high-temperature

incineration at a permitted facility.

Under no circumstances should evaporation be used as a disposal method in a laboratory

setting due to the release of flammable vapors into the atmosphere.[11]

Emergency Procedures for Spills and Leaks
In the event of a spill or leak, immediate and appropriate action is critical to prevent injury and

property damage.

Minor Spills (in a chemical fume hood):

Alert Personnel: Notify others in the immediate area.

Containment: Use a non-combustible absorbent material like vermiculite or sand to absorb

the spill.[13]

Cleanup: Carefully collect the absorbed material using non-sparking tools and place it in a

sealed, labeled container for hazardous waste disposal.[13]

Decontamination: Clean the spill area thoroughly.

Major Spills (outside a chemical fume hood):

Evacuate: Immediately evacuate the area and alert all personnel to leave.

Isolate: If it is safe to do so, close the doors to the affected area to contain the vapors.

Ignition Sources: Turn off all potential ignition sources from a safe distance.
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Emergency Services: Contact your institution's emergency response team or the local fire

department. Do not attempt to clean up a major spill yourself.[13]

By adhering to these detailed procedures, researchers and laboratory professionals can ensure

the safe handling and disposal of 2-Methylpropane-2-d, thereby upholding the highest

standards of laboratory safety and environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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